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Compound of Interest

Compound Name: BMS-196085

Cat. No.: B1667181

For Immediate Use by Laboratory and Research Professionals

This document provides crucial operational and logistical guidance for the proper disposal of
BMS-196085, a potent and selective 33 adrenergic receptor agonist. As a specific Safety Data
Sheet (SDS) for BMS-196085 is not readily available, the following procedures are based on
established best practices for the handling and disposal of bioactive small molecule research
compounds. These steps are designed to ensure the safety of laboratory personnel and to
maintain environmental compliance.

Quantitative Data for Handling and Disposal

Due to the absence of a specific SDS for BMS-196085, the following table summarizes its
known chemical properties and inferred handling requirements. This information is critical for a
preliminary risk assessment.
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Property

Value

Source/Notes

Chemical Name

N-[5-[(1R)-2-[[(1R)-1-[4-
(difluoromethoxy)phenyl]-2-
phenylethyllJamino]-1-
hydroxyethyl]-2-

hydroxyphenyllmethanesulfon

[1]

amide
Molecular Formula C24H26F2N205S [1]
Molecular Weight 492.54 g/mol [11[2]
Potent and selective 33 ) ]
. Investigated for potential
) adrenergic receptor full o ) )
Function ] ] ) applications in obesity and
agonist; partial agonist at the ]
type 2 diabetes research.[1][3]
B1 receptor.[1][2][3]
] Based on typical form of
Appearance Assumed to be a solid powder. o
similar research compounds.
Expected to be soluble in Inferred from common practice
Solubility organic solvents such as for similar small molecule

DMSO.

inhibitors.

Known Hazards

No specific hazard data is
available. As a bioactive
compound, it should be
handled with care to avoid

exposure.

General precautions for
handling biologically active
research chemicals should be

strictly followed.

Storage

Short term: 0 - 4 °C; Long
term: -20 °C.[1]

Follow vendor
recommendations for storage
of the pure compound and

prepared solutions.

Experimental Protocol for Proper Disposal

The following step-by-step protocol should be followed for the disposal of BMS-196085 and

any contaminated materials. This procedure is designed to be conducted within a certified
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laboratory setting.
1. Personal Protective Equipment (PPE) and Handling:

Always wear appropriate PPE, including a lab coat, safety glasses with side shields, and
chemical-resistant gloves (nitrile or neoprene) when handling BMS-196085 in either solid or
solution form.

Conduct all weighing and solution preparation in a certified chemical fume hood to prevent
inhalation of any airborne powder.

. Waste Segregation and Collection:

Solid Waste: Collect all solid waste contaminated with BMS-196085, including unused
compound, contaminated pipette tips, weigh boats, and gloves, in a dedicated, clearly
labeled hazardous waste container.

Liquid Waste: Collect all liquid waste containing BMS-196085, such as unused stock
solutions or experimental media, in a separate, leak-proof, and chemically compatible
hazardous waste container. Do not mix with other waste streams unless permitted by your
institution's Environmental Health and Safety (EHS) department.

Sharps Waste: Any sharps (e.g., needles, scalpels) contaminated with BMS-196085 must be
disposed of in a designated sharps container that is also labeled as hazardous chemical
waste.

. Labeling of Waste Containers:
All waste containers must be clearly labeled as "Hazardous Waste."

The label must include the full chemical name: "BMS-196085" and list any solvents or other
chemicals present in the container.

Indicate the approximate concentration or quantity of BMS-196085.
The date of waste accumulation should be clearly marked.

. Storage of Chemical Waste:
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o Store sealed hazardous waste containers in a designated and secure satellite accumulation
area within the laboratory.

e This area should be well-ventilated and away from general laboratory traffic and incompatible
materials.

e Ensure secondary containment is in place to mitigate any potential leaks or spills.
5. Final Disposal Procedure:

o Contact your institution's Environmental Health and Safety (EHS) office or a licensed
chemical waste disposal contractor to arrange for the pickup and disposal of the hazardous
waste.

e Do not under any circumstances dispose of BMS-196085 down the drain or in the regular
trash.

e Maintain a detailed record of the generation and disposal of all waste containing BMS-
196085, in accordance with your institution's policies and local regulations.

Visual Workflow for BMS-196085 Disposal

The following diagram outlines the logical steps and decision-making process for the safe and
compliant disposal of BMS-196085.
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Preparation & Handling

Start: Handling BMS-196085

'

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

'

Work in a Fume Hood

Waste Gereration

Identify Waste Type

Liquid Waste
(e.g., unused solutions)

Solid Sharps

Solid Waste
(e.g., contaminated gloves, tips)

Sharps Waste
(e.g., contaminated needles)

Waste Collection & Storage

v v v
Collect in Labeled Collect in Labeled Collect in Labeled
Hazardous Solid Waste Container Hazardous Liquid Waste Container Hazardous Sharps Container

'

Store in Designated
> Satellite Accumulation Area o

Final Disposal

Contact EHS or Licensed
Waste Disposal Contractor

Maintain Disposal Records

End: Compliant Disposal

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of BMS-196085.

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1667181?utm_src=pdf-body-img
https://www.benchchem.com/product/b1667181?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667181?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Essential Safety and Disposal Procedures for BMS-
196085]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1667181#bms-196085-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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